Cas no 1329613-90-2 (Diethyl Phosphate-13C4 Sodium Salt (>90%))

• Product Name: Diethyl Phosphate-13C4 Sodium Salt (>90%)
• CAS No: 1329613-90-2
• MF: C₄H₁₀NaO₄P
• MW: 180.053952693939
• CID: 4553282
• Update Time: 2025-06-25

Diethyl Phosphate-13C4 Sodium Salt (>90%) Chemical and Physical Properties

Names and Identifiers

• Diethyl Phosphate-13C4 Sodium Salt
• Diethyl Phosphate-13C4 Sodium Salt (>90%)

• Inchi： 1S/C4H11O4P.Na/c1-3-7-9(5,6)8-4-2;/h3-4H2,1-2H3,(H,5,6);/q;+1/p-1/i1+1,2+1,3+1,4+1;
• InChI Key： GUCVHDYRKMSBOJ-UJNKEPEOSA-M
• SMILES： P(=O)([O-])(O[13CH2][13CH3])O[13CH2][13CH3].[Na+]

Computed Properties

• Exact Mass: 180.03485942 g/mol
• Monoisotopic Mass: 180.03485942 g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• Molecular Weight: 180.05

Additional information on Diethyl Phosphate-13C4 Sodium Salt (>90%)

Research Brief on Diethyl Phosphate-13C4 Sodium Salt (>90%) and Its Applications in Chemical Biology and Medicine

Diethyl Phosphate-13C4 Sodium Salt (>90%) (CAS: 1329613-90-2) is a stable isotope-labeled compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound is widely used as an internal standard in mass spectrometry-based metabolomics and pharmacokinetic studies, owing to its high isotopic purity (>90%) and structural similarity to endogenous phosphate esters. Recent studies have highlighted its utility in tracing metabolic pathways, quantifying drug metabolites, and investigating environmental exposure to organophosphate pesticides.

The synthesis and characterization of Diethyl Phosphate-13C4 Sodium Salt have been meticulously documented in recent literature. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) have confirmed its structural integrity and isotopic enrichment. Researchers have also optimized its purification protocols to achieve >90% isotopic purity, ensuring its reliability for quantitative analyses. These advancements have paved the way for its application in cutting-edge research, including the study of mitochondrial dysfunction and oxidative stress.

One of the most notable applications of Diethyl Phosphate-13C4 Sodium Salt is in the field of environmental toxicology. A 2023 study published in Environmental Science & Technology utilized this compound to quantify diethyl phosphate metabolites in human urine, providing critical insights into population-level exposure to organophosphate pesticides. The study demonstrated the compound's superior sensitivity and accuracy compared to non-labeled analogs, underscoring its value in large-scale epidemiological research.

In drug development, Diethyl Phosphate-13C4 Sodium Salt has been employed as a tracer to study the pharmacokinetics of phosphate-containing prodrugs. A recent preclinical study published in Journal of Medicinal Chemistry used this compound to monitor the release of active drug metabolites in vivo, revealing novel mechanisms of prodrug activation. These findings have significant implications for the design of next-generation prodrugs with improved bioavailability and targeted delivery.

Future research directions for Diethyl Phosphate-13C4 Sodium Salt include its potential use in imaging techniques such as positron emission tomography (PET) and magnetic resonance spectroscopy (MRS). Preliminary studies suggest that its isotopic labeling could enable real-time visualization of phosphate metabolism in living systems, offering unprecedented insights into disease mechanisms. Additionally, ongoing efforts to scale up its synthesis and reduce production costs may further expand its accessibility for academic and industrial research.

In conclusion, Diethyl Phosphate-13C4 Sodium Salt (>90%) (CAS: 1329613-90-2) represents a versatile and indispensable tool in chemical biology and pharmaceutical research. Its applications span from environmental toxicology to drug development, driven by its high isotopic purity and analytical reliability. As research continues to uncover new uses for this compound, its role in advancing scientific knowledge and therapeutic innovation is expected to grow exponentially.